Cas no 334687-34-2 (5-(2-Hydroxyethyl)-4-methylthiophene-3-methanol)

• Product Name: 5-(2-Hydroxyethyl)-4-methylthiophene-3-methanol
• CAS No: 334687-34-2
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 2945817
• Update Time: 2023-08-10

5-(2-Hydroxyethyl)-4-methylthiophene-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxyethyl)-4-methylthiophene-3-methanol
• 3-Methyl-4-(hydroxymethyl)-2-thiopheneethanol

• Inchi： 1S/C8H12O2S/c1-6-7(4-10)5-11-8(6)2-3-9/h5,9-10H,2-4H2,1H3
• InChI Key： DUQQVSNAKNOBCO-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C(C)=C1CCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 0.7
• Topological Polar Surface Area: 68.7